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Compound of Interest

Compound Name: 2-Methylbenzhydrol

Cat. No.: B123475 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis of Orphenadrine, a

muscarinic antagonist with muscle relaxant properties, using 2-Methylbenzhydrol as a key

precursor.[1][2][3] The synthesis involves a two-step process: the conversion of 2-
Methylbenzhydrol to 2-methylbenzhydryl chloride, followed by a Williamson ether synthesis

with N,N-dimethylethanolamine.

Chemical Properties and Data
A summary of the key chemical properties for the precursor, intermediate, and final product is

provided below for easy reference.

Table 1: Physicochemical Properties of Key Compounds
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Compound
IUPAC
Name

CAS No.
Molecular
Formula

Molecular
Weight (
g/mol )

Appearance

2-

Methylbenzhy

drol

(2-

methylphenyl

)phenylmetha

nol

5472-13-9 C₁₄H₁₄O 198.26
White to Off-

white Solid

2-

Methylbenzhy

dryl Chloride

1-chloro-1-(2-

methylphenyl

)methane

41870-52-4 C₁₄H₁₃Cl 216.71

White

crystalline

solid

Orphenadrine

N,N-dimethyl-

2-[(2-

methylphenyl

)phenylmetho

xy]ethanamin

e

83-98-7 C₁₈H₂₃NO 269.38 Liquid

Source:[2][4][5][6]

Synthesis Pathway
The overall synthetic route from 2-Methylbenzhydrol to Orphenadrine is depicted below. This

pathway involves the initial chlorination of the precursor followed by an etherification reaction.
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2-Methylbenzhydrol

2-Methylbenzhydryl Chloride
Chlorination

OrphenadrineWilliamson Ether Synthesis

SOCl₂

N,N-dimethylethanolamine

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 1: Chlorination

Part 2: Etherification

Purification

Dissolve 2-Methylbenzhydrol
in Diethyl Ether

Add Thionyl Chloride (0°C)

Reflux Reaction Mixture

Aqueous Workup & Extraction

Dry & Concentrate

2-Methylbenzhydryl Chloride

Add 2-Methylbenzhydryl
Chloride

Prepare Sodium Salt of
N,N-dimethylethanolamine

Reflux Reaction Mixture

Aqueous Workup & Extraction

Dry & Concentrate

Crude Orphenadrine

Dissolve Crude Product

Form Citrate Salt

Filter & Wash

Dry Under Vacuum

Pure Orphenadrine Citrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. jopcr.com [jopcr.com]

3. scholarship.richmond.edu [scholarship.richmond.edu]

4. Orphenadrine | C18H23NO | CID 4601 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Orphenadrine [webbook.nist.gov]

6. 2-Methyl benzhydryl chloride | CAS:41870-52-4 | Huateng Pharma | Pharmaceutical
chemical reagents, PEG derivatives [en.huatengsci.com]

To cite this document: BenchChem. [Application Notes and Protocols: Synthesis of
Orphenadrine from 2-Methylbenzhydrol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123475#2-methylbenzhydrol-as-a-precursor-for-
orphenadrine-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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